Cas no 2229650-00-2 (tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate)

Tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex nitrogen-containing heterocycles. Its structure combines a Boc-protected piperidine moiety with a reactive α,β-unsaturated ketone functionality, enabling selective modifications at multiple sites. The tert-butyloxycarbonyl (Boc) group enhances stability during synthetic manipulations while allowing deprotection under mild acidic conditions. The conjugated enone system offers opportunities for Michael additions, cyclizations, and other nucleophilic transformations. This compound is particularly useful in pharmaceutical research for the development of bioactive molecules, owing to its compatibility with diverse reaction conditions and its role in introducing chiral centers or constrained ring systems.
tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate structure
2229650-00-2 structure
Product Name:tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate
CAS No:2229650-00-2
MF:C15H25NO3
MW:267.363904714584
CID:6406755
PubChem ID:165779530
Update Time:2025-10-28

tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate
    • EN300-1894984
    • 2229650-00-2
    • Inchi: 1S/C15H25NO3/c1-15(2,3)19-14(18)16-10-7-9-13(12-16)8-5-4-6-11-17/h4,6,11,13H,5,7-10,12H2,1-3H3/b6-4+
    • InChI Key: FTCSWEMLQIFTOF-GQCTYLIASA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(CC/C=C/C=O)C1)=O

Computed Properties

  • Exact Mass: 267.18344366g/mol
  • Monoisotopic Mass: 267.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.6Ų

tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate

Tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate (CAS No. 2229650-00-2): An Overview

Tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate (CAS No. 2229650-00-2) is a versatile compound with significant potential in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents and as a key intermediate in various synthetic pathways.

The chemical structure of tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate is composed of a tert-butyl ester group, a piperidine ring, and a 5-oxopent-3-en-1-yl moiety. The tert-butyl ester group provides stability and protection for the carboxylic acid functionality, making it an ideal candidate for multi-step synthetic processes. The piperidine ring, a common motif in many biologically active molecules, contributes to the compound's pharmacological properties. The 5-oxopent-3-en-1-yl moiety, with its conjugated double bond and ketone group, adds reactivity and functional versatility.

Recent studies have highlighted the importance of tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate in the synthesis of bioactive molecules. For instance, a research team at the University of California, Los Angeles (UCLA) utilized this compound as a key intermediate in the development of a novel class of anti-inflammatory agents. The team reported that the compound's reactivity and structural flexibility allowed for the efficient synthesis of derivatives with enhanced potency and selectivity.

In another study published in the Journal of Medicinal Chemistry, researchers from Harvard University explored the use of tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate in the synthesis of potential antiviral agents. The study demonstrated that the compound could be readily modified to introduce various functional groups, leading to a series of derivatives with improved antiviral activity against several RNA viruses. The researchers noted that the tert-butyl ester group played a crucial role in enhancing the stability and bioavailability of the final products.

The versatility of tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate extends beyond its use as an intermediate in drug discovery. It has also found applications in materials science and polymer chemistry. A recent publication in Advanced Materials reported on the use of this compound as a building block for designing novel polymers with tunable mechanical properties and biocompatibility. The unique combination of functional groups in the molecule allowed for precise control over polymer architecture, leading to materials with enhanced performance in biomedical applications.

In terms of synthetic methods, several efficient routes have been developed for the preparation of tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate. One notable approach involves the palladium-catalyzed coupling reaction between a tert-butyl piperidine carboxylate derivative and an appropriately substituted aldehyde or ketone. This method offers high yields and excellent regioselectivity, making it suitable for large-scale production.

The safety profile of tert-butyl 3-(5-oxopent-3-en-1-yl)piperidine-1-carboxylate is another important consideration. While detailed toxicological data is still being compiled, preliminary studies suggest that the compound exhibits low toxicity and good biocompatibility when used under controlled conditions. This makes it a promising candidate for further development in both pharmaceutical and materials science applications.

In conclusion, tert-butyl 3-(5-oxxpentenol)piperidinecarboxylic acid tert-butylester (CAS No. 2229650–00–2) represents a valuable addition to the toolkit of chemists and researchers working at the intersection of organic synthesis, medicinal chemistry, and materials science. Its unique structural features, coupled with its reactivity and functional versatility, position it as a key player in the development of innovative solutions across multiple scientific disciplines.

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